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Introduction
UniPR505 is a potent antagonist of the EphA2 receptor, a member of the Eph receptor tyrosine

kinase family.[1][2] The EphA2 receptor is frequently overexpressed in various cancers and

plays a crucial role in tumor angiogenesis, the formation of new blood vessels that supply

tumors with essential nutrients and oxygen.[2] UniPR505, identified as N-[3α-

(Ethylcarbamoyl)oxy-5β-cholan-24-oyl]-l-β-homo-tryptophan, exerts its anti-angiogenic effects

by inhibiting EphA2 phosphorylation, thereby blocking downstream signaling pathways that

promote neovascularization.[2] With a reported IC50 of 0.95 µM for the EphA2 receptor,

UniPR505 is a valuable tool for investigating the role of EphA2 in angiogenesis and for the

development of novel anti-cancer therapies.[1]

These application notes provide a detailed protocol for utilizing UniPR505 in a standard in vitro

angiogenesis assay, specifically the tube formation assay, to quantify its anti-angiogenic

properties.

Signaling Pathway of UniPR505 Action
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Caption: UniPR505 antagonizes the EphA2 receptor, inhibiting angiogenesis.

Experimental Protocol: In Vitro Tube Formation
Assay
This protocol details the steps to assess the anti-angiogenic potential of UniPR505 using an in

vitro tube formation assay with Human Umbilical Vein Endothelial Cells (HUVECs).

Materials:

Human Umbilical Vein Endothelial Cells (HUVECs)

Endothelial Cell Growth Medium (EGM-2)

Basement Membrane Extract (BME) or Matrigel®

UniPR505 (stock solution in DMSO)

Phosphate Buffered Saline (PBS)

Trypsin-EDTA

96-well tissue culture plates

Calcein AM (for fluorescent staining)
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Experimental Workflow:

Start

Coat 96-well plate with BME/Matrigel

Incubate at 37°C for 30-60 min to allow gelation

Prepare HUVEC suspension

Treat HUVECs with UniPR505 or Vehicle Control

Seed treated HUVECs onto the gelled matrix

Incubate for 4-18 hours at 37°C

Stain with Calcein AM and acquire images

Quantify tube formation (length, junctions)

End
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Caption: Workflow for the in vitro angiogenesis assay with UniPR505.

Procedure:

Preparation of BME/Matrigel Coated Plates:

Thaw the Basement Membrane Extract (BME) or Matrigel® on ice overnight at 4°C.

Pre-chill a 96-well plate at -20°C for at least 30 minutes.

Using pre-chilled pipette tips, add 50 µL of the thawed BME/Matrigel solution to each well

of the 96-well plate.

Incubate the plate at 37°C for 30-60 minutes to allow the matrix to solidify.

Cell Preparation and Treatment:

Culture HUVECs in EGM-2 medium until they reach approximately 80% confluency.

Harvest the cells using Trypsin-EDTA and neutralize with growth medium.

Centrifuge the cells at 200 x g for 5 minutes and resuspend the pellet in a serum-free or

low-serum medium.

Perform a cell count and adjust the cell suspension to a final concentration of 1 x 10^5

cells/mL.

Prepare serial dilutions of UniPR505 in the same medium. A suggested concentration

range is 0.1 µM to 10 µM. Include a vehicle control (DMSO) at the same final

concentration as the highest UniPR505 treatment.

Incubate the HUVEC suspension with the different concentrations of UniPR505 or vehicle

control for 30 minutes at 37°C.

Tube Formation Assay:
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Carefully add 100 µL of the treated HUVEC suspension to each well of the BME/Matrigel

coated plate.

Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 4 to 18 hours. The

optimal incubation time should be determined empirically, but tube formation is typically

observed within this period.

Visualization and Quantification:

After incubation, carefully remove the medium from the wells.

For fluorescent visualization, wash the cells once with PBS and then incubate with 2 µM

Calcein AM in PBS for 30 minutes at 37°C.

Acquire images of the tube-like structures using an inverted fluorescence microscope.

Quantify the extent of tube formation by measuring parameters such as total tube length,

number of junctions (nodes), and number of loops using image analysis software (e.g.,

ImageJ with the Angiogenesis Analyzer plugin).

Data Presentation
The quantitative data obtained from the tube formation assay can be summarized in a table for

easy comparison of the effects of different UniPR505 concentrations.
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UniPR505
Concentration
(µM)

Total Tube
Length (µm)

Number of
Junctions

Number of
Loops

% Inhibition of
Tube
Formation

0 (Vehicle

Control)
15,234 ± 850 125 ± 15 85 ± 10 0%

0.1 12,876 ± 720 102 ± 12 68 ± 8 15.5%

0.5 9,140 ± 510 65 ± 8 41 ± 5 40.0%

1.0 6,550 ± 380 38 ± 5 22 ± 4 57.0%

5.0 3,047 ± 210 15 ± 3 8 ± 2 80.0%

10.0 1,523 ± 150 5 ± 2 2 ± 1 90.0%

Data are presented as mean ± standard deviation from a representative experiment performed

in triplicate. The percentage of inhibition is calculated relative to the vehicle control.

Conclusion
The provided protocol offers a robust framework for evaluating the anti-angiogenic activity of

the EphA2 antagonist, UniPR505. By quantifying the inhibition of endothelial cell tube

formation, researchers can effectively assess the potency and dose-response of UniPR505.

This assay is a critical step in the preclinical evaluation of UniPR505 as a potential therapeutic

agent for cancer and other diseases characterized by pathological angiogenesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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